Cas no 13159-46-1 (4,4,4-trichloro-3-hydroxybutanoic acid)

• Product Name: 4,4,4-trichloro-3-hydroxybutanoic acid
• CAS No: 13159-46-1
• MF: C₄H₅Cl₃O₃
• MW: 207.439698934555
• MDL: MFCD00033277
• CID: 228061
• PubChem ID: 230088
• Update Time: 2025-09-21

4,4,4-trichloro-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4,4,4-trichloro-3-hydroxy-
• (3S)-4,4,4-trichloro-3-hydroxybutanoic acid
• 3-Trichlormethyl-3-hydroxy-propionsaeure
• 4,4,4-Trichlor-3-hydroxybutansaeure-(1)
• 4,4,4-Trichlor-3-hydroxy-buttersaeure
• 4,4,4-trichloro-3-hydroxybutyric acid
• 4,4,4-trichloro-3-hydroxy-butyric acid
• AC1L5IR7
• AC1Q3GQ6
• AC-907
• CTK4B7390
• NSC24622
• 4,4,4-trichloro-3-hydroxybutanoic acid
• NSC110826
• SCHEMBL4899114
• EN300-213615
• CCG-2043
• MFCD00033277
• NSC38429
• NSC-38429
• AKOS005444223
• NSC-24622
• DTXSID40282126
• AC-907/30002022
• 4,4,4-trichloro-3-hydroxybutanoicacid
• 13159-46-1
• Z57228437
• CS-0239475
• NSC-110826
• Cambridge id 5105151
• 3-HYDROXY-4,4,4-TRICHLOROBUTYRIC ACID
• butanoic acid, 4,4,4-trichloro-3-hydroxy-

• MDL： MFCD00033277
• Inchi： 1S/C4H5Cl3O3/c5-4(6,7)2(8)1-3(9)10/h2,8H,1H2,(H,9,10)
• InChI Key： PNRIZWCHOZUISE-UHFFFAOYSA-N
• SMILES： ClC(C(CC(=O)O)O)(Cl)Cl

Computed Properties

• Exact Mass: 205.93055
• Monoisotopic Mass: 205.930427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids